4-(difluoromethyl)-1H-indole-2-carboxylic acid

• Molecular Formula: C10H7F2NO2
• Molecular Weight: 211.16 g/mol
• IUPAC Name: 4-(difluoromethyl)-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C10H7F2NO2/c11-9(12)5-2-1-3-7-6(5)4-8(13-7)10(14)15/h1-4,9,13H,(H,14,15)
• InChI Key: HHCHVCRDRZAOBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=C(NC2=C1)C(=O)O)C(F)F

Description

4-(Difluoromethyl)-1H-indole-2-carboxylic acid is a compound that belongs to the class of indole derivatives. Indole derivatives are known for their wide range of biological activities and are often used in medicinal chemistry. The presence of the difluoromethyl group in this compound enhances its chemical stability and biological activity, making it a valuable compound for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(difluoromethyl)-1H-indole-2-carboxylic acid typically involves the introduction of the difluoromethyl group into the indole ring. One common method is the difluoromethylation of indole derivatives using difluorocarbene reagents. This reaction can be catalyzed by transition metals such as copper or palladium . The reaction conditions often include the use of solvents like dichloromethane or tetrahydrofuran, and the reactions are typically carried out at low temperatures to prevent decomposition of the difluorocarbene intermediate .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure precise control over reaction conditions and to improve yield and purity. The use of automated systems can also help in scaling up the production while maintaining consistency in product quality .

Chemical Reactions Analysis

Types of Reactions

4-(Difluoromethyl)-1H-indole-2-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the difluoromethyl group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of difluoromethyl ketones or aldehydes.

Reduction: Formation of difluoromethyl alcohols.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

4-(Difluoromethyl)-1H-indole-2-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Used in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 4-(difluoromethyl)-1H-indole-2-carboxylic acid involves its interaction with specific molecular targets. The difluoromethyl group can enhance the binding affinity of the compound to its target proteins or enzymes, leading to inhibition or modulation of their activity . The compound may also interact with cellular pathways involved in signal transduction, apoptosis, and cell proliferation .

Comparison with Similar Compounds

Similar Compounds

3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid: Used in the synthesis of succinate dehydrogenase inhibitors.

Difluoromethylated pyrrole derivatives: Known for their fungicidal activity.

Difluoromethylated thiophene derivatives: Used in the development of agrochemicals.

Uniqueness

4-(Difluoromethyl)-1H-indole-2-carboxylic acid is unique due to its indole core structure, which is known for its wide range of biological activities. The presence of the difluoromethyl group further enhances its chemical stability and biological activity, making it a valuable compound for various scientific research applications .